Cas no 1706443-95-9 (3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine)

• Product Name: 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine
• CAS No: 1706443-95-9
• MF: C₁₂H₇BrN₂S
• MW: 291.166380167007
• CID: 5191164
• Update Time: 2025-10-28

3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine
• Isothiazolo[5,4-b]pyridine, 3-bromo-6-phenyl-

• Inchi： 1S/C12H7BrN2S/c13-11-9-6-7-10(14-12(9)16-15-11)8-4-2-1-3-5-8/h1-7H
• InChI Key： RPEHMHRYBNTLPD-UHFFFAOYSA-N
• SMILES： C12SN=C(Br)C1=CC=C(C1=CC=CC=C1)N=2

Additional information on 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine

3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine: A Comprehensive Overview

3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine is a highly specialized organic compound with the CAS number 1706443-95-9. This compound belongs to the class of heterocyclic aromatic compounds, specifically the isothiazolo[5,4-b]pyridine family. Its structure features a pyridine ring fused with an isothiazole moiety, with a bromine atom at position 3 and a phenyl group at position 6. This unique combination of functional groups makes it a valuable molecule in various fields of chemistry, including medicinal chemistry, materials science, and chemical synthesis.

The synthesis of 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine involves a multi-step process that typically begins with the preparation of the isothiazolo[5,4-b]pyridine core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. The bromination step is often carried out using bromine or N-bromosuccinimide (NBS) under controlled conditions to ensure selective substitution at the desired position.

One of the most intriguing aspects of 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine is its potential in medicinal chemistry. The compound has been studied as a lead molecule for drug discovery due to its ability to interact with various biological targets. Recent studies have highlighted its activity against certain enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. For example, researchers have investigated its inhibitory effects on kinases and its potential role in anticancer drug design.

In addition to its medicinal applications, 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine has also found utility in materials science. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent research has focused on its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures.

The properties of 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine are heavily influenced by its molecular structure. The presence of the bromine atom introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it highly versatile in various chemical reactions. For instance, the bromine atom can act as a leaving group in substitution reactions or serve as an electrophilic site for nucleophilic attack.

From an analytical standpoint, 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystallinity. Recent advancements in analytical techniques have allowed for more precise characterization of this compound.

In conclusion, 3-Bromo-6-phenyl-isothiazolo[5,4-b]pyridine is a versatile and intriguing compound with significant potential in multiple areas of research and application. Its unique structure and functional groups make it a valuable tool for chemists seeking to explore new frontiers in organic synthesis and materials science.